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Cat. No.: B15566374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Longipedunin A is a bioactive lignan isolated from the plant Kadsura longipedunculata. This

document provides a comprehensive overview of its known physical and chemical properties,

drawing from available scientific literature. It is intended to serve as a technical resource for

researchers engaged in natural product chemistry, pharmacology, and drug development. The

data presented herein is critical for understanding the compound's behavior, enabling further

research into its therapeutic potential.

Chemical Structure and Properties
Longipedunin A belongs to the dibenzocyclooctadiene class of lignans. A foundational study

on the chemical constituents of Kadsura longipedunculata led to the isolation and structure

elucidation of Longipedunin A.[1][2]

Table 1: Chemical Properties of Longipedunin A
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Property Value Reference

Molecular Formula C₂₉H₃₀O₈ [1][3]

Molecular Weight 506.5 g/mol [1][3]

IUPAC Name

(6R,7R)-1,2,3,13-

tetramethoxy-6,7-dimethyl-

5,6,7,8-

tetrahydrodibenzo[a,c]cyclooct

en-6-ol benzoate

Inferred from structure

Class Dibenzocyclooctadiene Lignan [2]

Note: Detailed structural information and stereochemistry are best understood by consulting

the primary literature that first described its isolation and structure elucidation.

Physical Properties
The physical properties of Longipedunin A are essential for its handling, formulation, and

analytical characterization. The following table summarizes the available data.

Table 2: Physical Properties of Longipedunin A
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Property Value
Experimental Protocol
Reference

Melting Point

Data not readily available in

reviewed sources. Refer to

primary isolation paper.

Standard melting point

apparatus.

Solubility

Data not readily available in

reviewed sources. Refer to

primary isolation paper.

Standard solubility testing in

various solvents.

Appearance

Data not readily available in

reviewed sources. Refer to

primary isolation paper.

Visual inspection.

Optical Rotation

Data not readily available in

reviewed sources. Refer to

primary isolation paper.

Polarimetry.

For definitive values, researchers are directed to the original publication detailing the isolation

and characterization of Longipedunin A from Kadsura longipedunculata.

Spectral Data
Spectroscopic data is fundamental to the identification and structural confirmation of

Longipedunin A.

Table 3: Spectroscopic Data for Longipedunin A
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Technique Key Observances
Experimental Protocol
Reference

¹H-NMR

Specific chemical shifts and

coupling constants

characteristic of the

dibenzocyclooctadiene scaffold

and benzoate moiety would be

reported in the primary

literature.

High-resolution Nuclear

Magnetic Resonance (NMR)

spectroscopy.

¹³C-NMR

Resonances corresponding to

the carbon skeleton would be

detailed in the primary source.

High-resolution Nuclear

Magnetic Resonance (NMR)

spectroscopy.

Mass Spectrometry

The molecular ion peak (M+)

and fragmentation pattern

would be consistent with the

proposed structure and

molecular weight.

High-resolution Mass

Spectrometry (HRMS).

Infrared (IR)

Characteristic absorption

bands for hydroxyl, carbonyl

(ester), and aromatic functional

groups would be present.

Fourier-Transform Infrared

(FTIR) Spectroscopy.

Ultraviolet (UV)

Absorption maxima

characteristic of the

chromophoric system would be

reported.

UV-Visible Spectroscopy.

Detailed spectral data, including specific peak assignments, are available in the primary

research article describing the compound's discovery.

Experimental Protocols
The following sections outline the general methodologies expected to have been used for the

determination of the properties of Longipedunin A, based on standard practices in natural

product chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15566374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification of Longipedunin A
The general workflow for isolating a natural product like Longipedunin A from its plant source

typically involves several key steps.
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Plant Material (Kadsura longipedunculata)

Drying and Grinding

Solvent Extraction (e.g., Methanol, Ethanol)

Crude Extract

Solvent Partitioning (e.g., with Hexane, Ethyl Acetate)

Fractionation

Chromatographic Separation (e.g., Silica Gel Column Chromatography)

Further Purification (e.g., HPLC)

Pure Longipedunin A
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Spectroscopic Analysis

Mass Spectrometry (MS)
Determine Molecular Formula

2D NMR (COSY, HSQC, HMBC)
Establish Connectivity

Proposed Structure

Infrared (IR) Spectroscopy
Identify Functional Groups

UV-Vis Spectroscopy
Analyze Chromophores

1D NMR (¹H, ¹³C)
Identify Proton and Carbon Environments

Confirmation (e.g., X-ray Crystallography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Host Cell

Viral Entry

Reverse Transcription

Integration into Host Genome

Transcription & Translation

Viral Polyprotein

Viral Protease

Mature Viral Proteins

Cleavage

Viral Assembly & Budding

Longipedunin A

Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15566374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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